1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 1-(1-methylbenzimidazol-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C10H13N3.2ClH/c1-7(11)10-12-8-5-3-4-6-9(8)13(10)2;;/h3-7H,11H2,1-2H3;2*1H
• InChI Key: AQJPOIBKBWGJFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1C)N.Cl.Cl
• Molecular Formula: C10H15Cl2N3
• Molecular Weight: 248.15 g/mol

Description

1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride is a chemical compound with the CAS Number: 20000-05-9. It has a molecular weight of 248.15. The IUPAC name for this compound is 1-(1-methyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13N3.2ClH/c1-7(11)10-12-8-5-3-4-6-9(8)13(10)2;;/h3-7H,11H2,1-2H3;2*1H. This indicates that the compound contains 10 carbon atoms, 13 hydrogen atoms, 3 nitrogen atoms, and 2 chlorine atoms.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 248.15. The InChI key for this compound is AQJPOIBKBWGJFN-UHFFFAOYSA-N.

Scientific Research Applications

Antimicrobial and Cytotoxic Properties

• Synthesis and Biological Activities : A study by Noolvi et al. (2014) reports the synthesis of derivatives of 1H-benzimidazole, including 1-methyl-1H-benzimidazol-2-amine, which were tested for antibacterial and cytotoxic properties. Some derivatives showed promising antibacterial and cytotoxic activities.

Crystal Structure Analysis

• Structural Characterization : Tavman and Sayil (2013) conducted a study that included X-ray diffraction and spectroscopy techniques to determine the crystal structure of compounds including 1,2-bis-(1H-benzimidazol-2-yl)-ethane dihydrochloride, a structurally related compound to 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride. Their findings contribute to the understanding of molecular structure and properties (Tavman & Sayil, 2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.

Mechanism of Action

Target of Action

Imidazole derivatives are known to exhibit a broad range of biological activities . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways, depending on their specific targets .

Pharmacokinetics

Imidazole derivatives are generally highly soluble in water and other polar solvents, which can influence their absorption, distribution, metabolism, and excretion .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .